![molecular formula C14H16N2 B098511 Phenethyl-pyridin-3-ylmethyl-amine CAS No. 16562-17-7](/img/structure/B98511.png)
Phenethyl-pyridin-3-ylmethyl-amine
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Overview
Description
Phenethyl-pyridin-3-ylmethyl-amine is a useful research compound. Its molecular formula is C14H16N2 and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Phenethyl-pyridin-3-ylmethyl-amine derivatives have been utilized in synthesizing various ligands and complexes, such as copper(I) complexes with novel bidentate iminopyridine ligands. These complexes exhibit properties like quasi-reversible redox behavior and distorted tetrahedral coordination polyhedron about the copper(I) center (Dehghanpour, Bouslimani, Welter, & Mojahed, 2007).
Catalysis
- The compound has been involved in catalytic processes, such as the cyclohexene oxide/carbon dioxide copolymerization by chromium(III) amino-bis(phenolato) complexes. These catalysts demonstrate the formation of low molecular weight polycarbonate with narrow dispersities (Devaine-Pressing, Dawe, & Kozak, 2015).
Construction of Coordination Polymers
- This compound derivatives have been used in constructing helical silver(I) coordination polymers, exhibiting properties like solid-state luminescent emission and diverse cis-trans and trans-trans conformation (Zhang, Deng, Huo, Zhao, & Gao, 2013).
Polymerization and Oligomerization
- The compound has been a part of nickel(II) catalyzed oligomerization and polymerization of ethylene. The catalytic activities were found to be co-catalyst and solvent dependent (Obuah, Omondi, Nozaki, & Darkwa, 2014).
Applications as Catalysts
- Derivatives of this compound have been designed for applications as catalysts in various chemical reactions, demonstrating efficient catalytic properties (Singh, Saleem, Pal, & Singh, 2017).
Synthesis of Ruthenium(II) Complexes
- The compound has been instrumental in the diastereospecific and diastereoselective syntheses of Ruthenium(II) complexes, which involve coordination and oxidation reactions (Gómez, García-Herbosa, Cuevas, Arnaiz, Carbayo, Muñoz, Falvello, & Fanwick, 2006).
Magnetic Properties and Coordination Chemistry
- Research has also explored the magnetic properties and coordination chemistry of manganese(II) complexes derived from this compound derivatives (Wu, Bouwman, Mills, Spek, & Reedijk, 2004).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-phenyl-N-(pyridin-3-ylmethyl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2/c1-2-5-13(6-3-1)8-10-16-12-14-7-4-9-15-11-14/h1-7,9,11,16H,8,10,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVBKSGYPLUPKMV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNCC2=CN=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60276805 |
Source
|
Record name | Phenethyl-pyridin-3-ylmethyl-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60276805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16562-17-7 |
Source
|
Record name | Phenethyl-pyridin-3-ylmethyl-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60276805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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